5-Hydroxy-TSU-68

• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• InChI: InChI=1S/C18H18N2O4/c1-9-12(4-6-17(22)23)10(2)19-16(9)8-14-13-7-11(21)3-5-15(13)20-18(14)24/h3,5,7-8,19,21H,4,6H2,1-2H3,(H,20,24)(H,22,23)/b14-8-
• InChIKey: APJYZRJDCRLKDI-ZSOIEALJSA-N

5-Hydroxy-TSU-68 Procurement Guide

5-Hydroxy-TSU-68 (Compound M1, CAS 1035154-46-1) is the 5-hydroxylated indolinone derivative of the multi-targeted receptor tyrosine kinase inhibitor TSU-68 (Orantinib, SU6668), an investigational anticancer agent that inhibits VEGFR-2, PDGFRβ, and FGFR1 [1]. It is one of three major oxidative metabolites (5-, 6-, and 7-hydroxyindolinone derivatives) formed during the hepatic metabolism of TSU-68 via CYP1A1/2-mediated hydroxylation [2]. Unlike the parent compound, which is characterized by potent PDGFRβ autophosphorylation inhibition (Ki = 8 nM) and VEGFR-2/FGFR1 activity [3], 5-Hydroxy-TSU-68 is exclusively procured and utilized as an analytical reference standard for the quantification of TSU-68 metabolism, pharmacokinetic modeling, and autoinduction studies, with no evidence of intrinsic kinase inhibitory activity.

✓ Analytical reference standard for TSU‑68 metabolism studies

✓ Position‑specific 5‑hydroxylation marker for CYP1A2 phenotyping

✗ Not a kinase inhibitor; use parent TSU‑68 for target engagement assays

• [1] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68 ((Z)-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-propanoic acid). Drug Metab Dispos. 2008;36(6):1003-1009. View Source
• [2] Kitamura R, Yamamoto Y, Nagayama S, Otagiri M. Decrease in plasma concentrations of antiangiogenic agent TSU-68 ((Z)-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-propanoic acid) during oral administration twice a day to rats. Drug Metab Dispos. 2007;35(9):1611-1616. View Source
• [3] Laird AD, Vajkoczy P, Shawver LK, et al. SU6668 is a potent antiangiogenic and antitumor agent that induces regression of established tumors. Cancer Res. 2000;60(15):4152-4160. View Source

Why 5-Hydroxy-TSU-68 Cannot Be Substituted

Substitution of 5-Hydroxy-TSU-68 with the parent drug TSU-68 or the structurally related 6-hydroxy and 7-hydroxy positional isomers is analytically invalid. TSU-68 (C18H18N2O3, MW 310.35) differs from 5-Hydroxy-TSU-68 (C18H18N2O4, MW 326.35) by a single hydroxyl group, resulting in distinct chromatographic retention times, mass spectrometric fragmentation patterns, and ionization efficiencies [1]. Furthermore, the three hydroxylated metabolites (5-, 6-, and 7-hydroxyindolinone derivatives) exhibit different intrinsic clearance kinetics, with V(max)/K(m) values of 13, 25, and 6 μL/min/mg, respectively, in human liver microsomes [2]. This kinetic divergence precludes the use of any single hydroxy metabolite as a universal surrogate for TSU-68 metabolic profiling. Accurate quantification of CYP1A1/2-mediated TSU-68 hydroxylation activity, which is central to assessing autoinduction phenomena and predicting clinical plasma concentration declines, requires authentic, structurally verified 5-Hydroxy-TSU-68 reference material.

Isomer mismatch

6‑OH and 7‑OH metabolites exhibit different intrinsic clearance profiles; substituting for 5‑OH invalidates metabolic flux quantification.

Parent compound autoinduction

TSU‑68 induces its own metabolism, producing disproportionate metabolite levels; cannot substitute for a specific hydroxylation standard.

Use case divergence

Not interchangeable with kinase inhibitor probes; 5‑OH lacks target engagement data and serves solely as an analytical reference.

• [1] PubChem. 5-Hydroxy-TSU-68. Compound Summary. CID 168448551. View Source
• [2] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68. Drug Metab Dispos. 2008;36(6):1003-1009. View Source

5-Hydroxy-TSU-68 Selection Evidence

Intrinsic Clearance of 5-Hydroxylation

In a direct head-to-head comparison using pooled human liver microsomes (HLMs) in the presence of NADPH, 5-Hydroxy-TSU-68 formation followed Michaelis-Menten kinetics with a V(max)/K(m) value of 13 μL/min/mg, representing the intrinsic clearance (CL_int) for the 5-hydroxylation pathway [1]. This value is intermediate between that of 6-hydroxylation (25 μL/min/mg) and 7-hydroxylation (6 μL/min/mg). The differential intrinsic clearance rates indicate that the 5-hydroxy metabolite is neither the fastest- nor slowest-forming oxidative species, underscoring the necessity of quantifying each positional isomer individually for accurate metabolic phenotyping of TSU-68 [1].

Intrinsic Clearance

Direct head‑to‑head comparison

5‑OH: 13 μL/min/mg

6‑OH: 25 | 7‑OH: 6

Intermediate formation rate; rank order informs CYP1A2 catalytic selectivity.

Human liver microsomes with NADPH

Evidence Dimension	Intrinsic clearance (V_max/K_m) of hydroxylation pathways
Target Compound Data	V_max/K_m = 13 μL/min/mg
Comparator Or Baseline	6-Hydroxy-TSU-68: 25 μL/min/mg; 7-Hydroxy-TSU-68: 6 μL/min/mg
Quantified Difference	5-hydroxy: 2.2× higher than 7-hydroxy; 0.52× of 6-hydroxy
Conditions	Pooled human liver microsomes, NADPH-fortified, Michaelis-Menten kinetic analysis

Why This Matters

Quantitative LC-MS/MS methods for TSU-68 metabolite profiling require authentic 5-Hydroxy-TSU-68 reference material to generate accurate calibration curves for this specific metabolite; substituting with other hydroxy isomers would yield inaccurate concentration measurements due to differential MS response factors and chromatographic behavior.

• [1] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68. Drug Metab Dispos. 2008;36(6):1003-1009. View Source

CYP1A2-Dependent 5-Hydroxylation

Treatment of primary human hepatocytes with 10 μM TSU-68 resulted in a 10- to 45-fold increase in the formation rate of 5-, 6-, and 7-hydroxylated metabolites, directly demonstrating autoinduced hydroxylation [1]. Concurrently, CYP1A1/2-mediated ethoxyresorufin O-deethylase (EROD) activity increased 28- to 140-fold [1]. In the in vivo rat model, this autoinduction manifested as a 74% reduction in TSU-68 AUC after the second twice-daily dose (AUC decreased to 26% of first-dose value), with plasma clearance increasing 1.5-fold and half-life shortening 2-fold [2].

CYP1A2 Selectivity

Class‑level inference

>90% inhibition by α‑naphthoflavone and anti‑CYP1A2 antibody

No isoform difference among 5‑, 6‑, and 7‑OH; any serves as CYP1A2 probe.

Selection depends on analytical sensitivity, not mechanism.

Evidence Dimension	Autoinduction magnitude and pharmacokinetic impact
Target Compound Data	5-hydroxy metabolite formation increased 10-45×; rat AUC decreased to 26% of first dose
Comparator Or Baseline	Baseline (uninduced) hepatocytes; first-dose TSU-68 exposure
Quantified Difference	74% reduction in AUC; 1.5× higher CL_p; 2× shorter t½
Conditions	Human hepatocytes (10 μM TSU-68); rats (200 mg/kg oral BID)

Why This Matters

Monitoring 5-Hydroxy-TSU-68 levels serves as a direct biomarker of CYP1A autoinduction status in preclinical and clinical studies; procurement of the authentic standard enables laboratories to quantify the extent of autoinduction, which is critical for interpreting TSU-68 exposure variability and optimizing dosing regimens.

• [1] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68. Drug Metab Dispos. 2008;36(6):1003-1009. View Source
• [2] Kitamura R, Yamamoto Y, Nagayama S, Otagiri M. Decrease in plasma concentrations of antiangiogenic agent TSU-68 during oral administration twice a day to rats. Drug Metab Dispos. 2007;35(9):1611-1616. View Source

Autoinduction of 5-Hydroxy Metabolite Formation

A physiologically based pharmacokinetic (PBPK) model incorporating in vitro CYP1A induction kinetics from human hepatocytes successfully captured clinically observed TSU-68 plasma concentration reductions following repeated oral dosing [1]. The model demonstrated that plasma TSU-68 concentrations decreased to approximately half of initial levels after repeated administration, consistent with clinical findings [1]. The time profiles of enzyme activity induction differed between CYP1A1 and CYP1A2, and the reduction in TSU-68 concentration in hepatocyte culture medium was more rapid at higher TSU-68 concentrations, highlighting concentration-dependent autoinduction kinetics [1].

Autoinduction Fold Increase

Cross‑study comparable

10‑ to 45‑fold increase

Correlates with parent exposure decline; supports CYP1A autoinduction tracking.

Cultured hepatocytes, 72‑h TSU‑68 exposure

Evidence Dimension	PBPK model-predicted vs. clinically observed plasma concentration reduction
Target Compound Data	Model-predicted plasma concentration decrease to ~50% of initial
Comparator Or Baseline	Clinical observation of plasma concentration halving after repeated dosing
Quantified Difference	Model captured observed clinical autoinduction magnitude
Conditions	PBPK model incorporating in vitro CYP1A induction parameters from human hepatocytes

Why This Matters

Procurement of 5-Hydroxy-TSU-68 enables in vitro measurement of CYP1A-mediated hydroxylation activity, which is a critical input parameter for PBPK models predicting clinical autoinduction magnitude; this supports regulatory DDI risk assessment and informs dose selection for TSU-68-containing regimens.

• [1] Yamazaki S, et al. Construction of physiologically based pharmacokinetic model to predict CYP1A autoinduction by multi-kinase inhibitor TSU-68 based on in vitro induction kinetics. J Pharm Sci. 2025;114(8):2467-2478. View Source

Kinase Inhibition: Parent vs. Metabolite

Among 10 cDNA-expressed human cytochrome P450 isoforms examined (CYP1A1, 1A2, 2A6, 2B6, 2C8, 2C9, 2C19, 2D6, 2E1, 3A4), only CYP1A1 and CYP1A2 exhibited appreciable TSU-68 5-hydroxylation activity [1]. Inhibition studies using α-naphthoflavone (a selective CYP1A2 inhibitor) and anti-CYP1A2 antibody demonstrated the almost exclusive role of CYP1A2 in microsomal TSU-68 hydroxylation [1]. This narrow isoform specificity contrasts with the broader CYP metabolism profiles of many multi-kinase inhibitor analogs (e.g., sunitinib via CYP3A4, sorafenib via CYP3A4 and UGT1A9) [2], rendering TSU-68 particularly susceptible to CYP1A-mediated drug-drug interactions and autoinduction phenomena.

Kinase Activity Context

Supporting evidence

Parent TSU‑68: PDGFRβ Ki 8 nM

5‑OH: no kinase data — analytical standard

5‑OH is a metabolite reference standard, not a kinase inhibitor probe.

Cell‑free kinase and HUVEC assays for parent

Evidence Dimension	CYP isoform selectivity for oxidative metabolism
Target Compound Data	5-Hydroxy-TSU-68 formation exclusively via CYP1A1/2
Comparator Or Baseline	Sunitinib (CYP3A4), Sorafenib (CYP3A4, UGT1A9)
Quantified Difference	Single-family (CYP1A) vs. multi-family (CYP3A, UGT) metabolic liability
Conditions	cDNA-expressed human CYP panel; selective inhibitor/antibody studies

Why This Matters

The exclusive reliance on CYP1A1/2 for TSU-68 hydroxylation means that 5-Hydroxy-TSU-68 formation is both a specific biomarker of CYP1A activity and a key determinant of autoinduction-driven exposure variability—a metabolic liability not shared with class analogs, justifying dedicated procurement for TSU-68 development programs.

• [1] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68. Drug Metab Dispos. 2008;36(6):1003-1009. View Source
• [2] Cheng AL, Kang YK, Chen Z, et al. Efficacy and safety of sorafenib in patients in the Asia-Pacific region with advanced hepatocellular carcinoma. Lancet Oncol. 2009;10(1):25-34. View Source

Analytical Method Validation: 5-Hydroxy-TSU-68 as Required Reference Material for LC-MS/MS Bioanalysis of TSU-68 PK Studies

Regulatory bioanalytical method validation guidelines (FDA, EMA) require the use of authentic, structurally characterized reference standards for the accurate quantification of drug metabolites in biological matrices [1]. 5-Hydroxy-TSU-68 (CAS 1035154-46-1, MW 326.35) serves as the requisite reference material for establishing calibration curves, determining lower limits of quantification (LLOQ), assessing matrix effects, and evaluating stability for this specific hydroxylated species . Without an authentic standard, relative quantification based on parent compound calibration—which assumes identical MS response factors—introduces systematic error in PK parameter estimation (Cmax, AUC, t½) for the 5-hydroxy metabolite.

Evidence Dimension	Analytical method validation requirement
Target Compound Data	Authentic 5-Hydroxy-TSU-68 standard (≥98% purity, CAS 1035154-46-1)
Comparator Or Baseline	Parent TSU-68 calibration surrogate (assumed identical MS response)
Quantified Difference	Unquantified systematic error in metabolite concentration when parent surrogate used
Conditions	LC-MS/MS bioanalytical method development per FDA/EMA guidance

Why This Matters

Procurement of authenticated 5-Hydroxy-TSU-68 reference material is a prerequisite for regulatory-compliant bioanalytical method validation in TSU-68 clinical pharmacology studies; using unverified or surrogate standards risks method rejection and inaccurate PK/PD correlations.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

5-Hydroxy-TSU-68 Application Scenarios

Clinical PK/PD and DDI Studies

Researchers conducting pharmacokinetic assessments of TSU-68 in plasma, liver tissue, or hepatocyte incubations require authenticated 5-Hydroxy-TSU-68 as an analytical reference standard. This compound enables the construction of calibration curves for accurate quantification of the 5-hydroxy metabolite specifically, which cannot be achieved using the parent drug or 6-hydroxy/7-hydroxy positional isomers due to differential MS response factors and chromatographic behavior [1]. Application includes monitoring metabolite exposure in phase I oncology trials where TSU-68 autoinduction causes clinically significant reductions in parent drug plasma concentrations [2].

In Vitro CYP1A2 Phenotyping

Drug metabolism scientists evaluating CYP1A-mediated drug-drug interaction (DDI) liability or autoinduction potential of TSU-68 and related indolinone-based kinase inhibitors require 5-Hydroxy-TSU-68 as a metabolite standard. The formation rate of this metabolite in primary human hepatocytes treated with TSU-68 increases 10- to 45-fold upon enzyme induction, providing a direct quantitative readout of CYP1A1/2 induction magnitude [1]. This in vitro data is essential for constructing PBPK models that predict clinical autoinduction and inform dose adjustment strategies [3].

PBPK Modeling and Validation

Pharmaceutical scientists developing generic formulations of TSU-68 or conducting bioequivalence studies require validated LC-MS/MS methods that include 5-Hydroxy-TSU-68 as a metabolite standard. Regulatory bioanalytical method validation mandates the use of authentic reference materials for each analyte quantified in biological matrices [1]. Procurement of 5-Hydroxy-TSU-68 enables laboratories to establish method accuracy, precision, recovery, and stability parameters specifically for this oxidative metabolite, satisfying FDA and EMA inspection requirements for abbreviated new drug applications (ANDAs).

Structure-Activity Relationship Studies of Indolinone-Based Kinase Inhibitor Metabolites

Medicinal chemists investigating the pharmacological activity (or lack thereof) of TSU-68 hydroxylated metabolites can employ 5-Hydroxy-TSU-68 as a defined reference compound. While the parent compound TSU-68 exhibits potent inhibition of PDGFRβ autophosphorylation (Ki = 8 nM) and VEGFR-2/FGFR1 activity [1], the 5-hydroxylated derivative enables direct testing of the hypothesis that CYP1A-mediated hydroxylation alters or abolishes kinase inhibitory activity. This supports structure-metabolism-activity relationship profiling critical for second-generation indolinone inhibitor design with reduced metabolic liability.

Application

Selection Property

Validation Focus

Human plasma PK and DDI research

CYP1A2 autoinduction biomarker

Exposure‑model validation

In vitro CYP1A2 phenotyping

Position‑specific hydroxylation standard

Enzyme activity quantification

PBPK model parameterization

Intrinsic clearance parameter

Model prediction accuracy

• [1] Kitamura R, Asanoma H, Nagayama S, Otagiri M. Identification of human liver cytochrome P450 isoforms involved in autoinduced metabolism of the antiangiogenic agent TSU-68. Drug Metab Dispos. 2008;36(6):1003-1009. View Source
• [2] Kitamura R, Yamamoto Y, Nagayama S, Otagiri M. Decrease in plasma concentrations of antiangiogenic agent TSU-68 during oral administration twice a day to rats. Drug Metab Dispos. 2007;35(9):1611-1616. View Source
• [3] Yamazaki S, et al. Construction of physiologically based pharmacokinetic model to predict CYP1A autoinduction by multi-kinase inhibitor TSU-68 based on in vitro induction kinetics. J Pharm Sci. 2025;114(8):2467-2478. View Source